Cas no 1134289-72-7 (1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester)

• Product Name: 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester
• CAS No: 1134289-72-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD28140909
• CID: 1099490
• Update Time: 2025-07-14

1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester

• MDL： MFCD28140909
• Inchi： 1S/C8H13NO3/c1-9-5-6(3-7(9)10)4-8(11)12-2/h6H,3-5H2,1-2H3
• InChI Key： CYBLSPQZUAXOJS-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(=O)OC)CN1C

Additional information on 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester

Introduction to 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester (CAS No. 1134289-72-7) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester, identified by the chemical abstracts service number CAS No. 1134289-72-7, represents a significant molecule of interest in the field of chemical biology and pharmaceutical research. This compound, belonging to the pyrrolidine acetic acid ester class, has garnered attention due to its structural features and potential biological activities. The presence of a methyl ester group and an oxo functionality at the 5-position of the pyrrolidine ring contributes to its unique chemical properties, making it a valuable scaffold for further derivatization and investigation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyrrolidine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester (CAS No. 1134289-72-7) is no exception, as it exhibits promising pharmacological profiles that make it a candidate for therapeutic development. Its structural motif is reminiscent of several bioactive molecules that have shown efficacy in preclinical studies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The ester group can be readily hydrolyzed or transesterified, allowing for the introduction of diverse functional groups and the exploration of novel chemical entities. This flexibility has made 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester (CAS No. 1134289-72-7) a popular choice among synthetic chemists working on drug discovery programs.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate protein-protein interactions (PPIs). These interactions are often critical in cellular processes and are frequently targeted by therapeutic agents. The pyrrolidine core of 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester (CAS No. 1134289-72-7) has been shown to interact with various protein targets, suggesting its potential as a lead compound for developing PPI inhibitors. Such inhibitors have shown promise in treating a wide range of diseases, including cancer and inflammatory disorders.

The oxo group at the 5-position of the pyrrolidine ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature has been exploited in designing molecules that can selectively bind to specific proteins, thereby modulating their activity. The methyl ester group also contributes to the compound's solubility and bioavailability, which are crucial factors in drug development.

Another area where 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester (CAS No. 1134289-72-7) has shown promise is in the field of enzyme inhibition. Several studies have demonstrated that pyrrolidine derivatives can act as inhibitors of key enzymes involved in metabolic pathways. By targeting these enzymes, such compounds can potentially disrupt disease pathways and provide therapeutic benefits. The structural features of this compound make it a versatile tool for exploring enzyme inhibition strategies.

The synthesis of 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester (CAS No. 1134289-72-7) involves well-established organic chemistry techniques, making it accessible for both academic and industrial researchers. The synthesis typically starts from commercially available precursors and proceeds through a series of straightforward reactions, including condensation, cyclization, and esterification steps. This accessibility has facilitated its use in various research projects aimed at developing novel bioactive molecules.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By designing molecules that can inhibit specific kinases, researchers aim to develop treatments that can restore normal cellular function. The pyrrolidine core of 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester (CAS No. 1134289-72-7) has been shown to interact with kinase active sites, making it a promising scaffold for developing kinase inhibitors.

In conclusion, 1-methyl-5-oxo-3-Pyrrolidineacetic acid methyl ester (CAS No. 1134289-72-7) is a versatile and promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive scaffold for further derivatization and investigation, particularly in the areas of protein-protein interaction modulation and enzyme inhibition. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.